5-(dithiolan-3-yl)-N-(3-oxo-6,7,8,8a-tetrahydro-5H-cinnolin-6-yl)pentanamide

• IUPAC Name: 5-(dithiolan-3-yl)-N-(3-oxo-6,7,8,8a-tetrahydro-5H-cinnolin-6-yl)pentanamide
• InChI: InChI=1S/C16H23N3O2S2/c20-15(4-2-1-3-13-7-8-22-23-13)17-12-5-6-14-11(9-12)10-16(21)19-18-14/h10,12-14H,1-9H2,(H,17,20)
• InChI Key: USQWTNZTRGTUCB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(=CC(=O)N=N2)CC1NC(=O)CCCCC3CCSS3
• Molecular Formula: C16H23N3O2S2
• Molecular Weight: 353.5 g/mol

Description

5-(dithiolan-3-yl)-N-(3-oxo-6,7,8,8a-tetrahydro-5H-cinnolin-6-yl)pentanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1. Application in In Vivo Monitoring of H2O2 in PD Mouse Brain

The compound's derivatives have been utilized in the creation of electrochemical microsensors for the selective quantification of hydrogen peroxide (H2O2) in the living brain, especially focusing on conditions like Parkinson's disease. These sensors are based on a series of 5-(1,2-dithiolan-3-yl)-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pentanamide (DBP) derivatives. These derivatives are specifically designed to react with H2O2 and convert the electrochemical signal from inactive to active, showcasing the compound's potential in biomedical sensor applications and neurological research (Luo et al., 2022).

2. Exploration in Silver Colloid Binding and SERS Spectroscopy

The compound's variants, namely 2,2'-bipyridin-5-ylmethyl-5-(1,2-dithiolan-3-yl)pentanoate (L1) and N-(2,2'-bipyridin-5-ylmethyl)-5-(1,2-dithiolan-3-yl)pentanamide (L2), have been synthesized and examined in the context of surface-enhanced Raman spectroscopy (SERS). These compounds have shown interesting binding behaviors with silver colloid, opening potential applications in analytical chemistry and material sciences (Montgomery et al., 2011).

3. Use in White-Light Generation in WLEDs

The compound has been employed in the development of nanocomposites for white light-emitting diodes (WLEDs). A specific derivative, 5-(1,2-dithiolan-3-yl)-N-(2-{4-(3-hydroxy-4-oxo-4H-chromen-2-yl)phenylamino}ethyl)pentanamide (HF-N-LA), was anchored onto ultrasmall CdSe quantum dots. This application highlights the compound's utility in advanced material science and the development of lighting technology (Peng et al., 2011).

4. Role as a Green Corrosion Inhibitor

A specific thioctic acid conjugate of the compound has been studied for its effectiveness as a green corrosion inhibitor for carbon steel in challenging environments like Khuff gas media. This research indicates the compound's relevance in industrial applications, particularly in the protection of materials in corrosive environments (Ramakrishnan et al., 2019).